Cas no 64656-40-2 (Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1))
Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)
- 3-[2-(DIPROPLYAMINO)ETHYL]PHENOL HYDROBROMIDE
- 3-[2-(dipropylamino)ethyl]phenol,hydrobromide
-
Computed Properties
- Exact Mass: 301.10422
Experimental Properties
- PSA: 23.47
Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Axon Medchem | 1002-10 mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 10mg |
€95.00 | 2023-07-10 | |
| Axon Medchem | 1002-50 mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 50mg |
€250.00 | 2023-07-10 | |
| A2B Chem LLC | AG81503-10mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 10mg |
$163.00 | 2023-12-30 | |
| A2B Chem LLC | AG81503-50mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 50mg |
$364.00 | 2023-12-30 | |
| Axon Medchem | 1002-10mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 10mg |
€95.00 | 2025-08-06 | |
| Axon Medchem | 1002-50mg |
3-[2-(Diproplyamino)ethyl]phenol hydrobromide |
64656-40-2 | 99% | 50mg |
€250.00 | 2025-08-06 |
Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)
Comprehensive Overview of Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) (CAS No. 64656-40-2)
Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1), with the CAS number 64656-40-2, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of phenolic amines and is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which include a phenol group linked to a dipropylaminoethyl moiety, forming a hydrobromide salt. This unique combination enhances its solubility and stability, making it a valuable candidate for further investigation.
The compound's molecular structure and physicochemical properties have been the subject of numerous studies. Its hydrobromide salt form ensures better bioavailability, a critical factor in drug development. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be modeled and optimized using advanced algorithms. This aligns with the growing demand for precision medicine and targeted therapies, where 64656-40-2 could play a pivotal role due to its modifiable functional groups.
In the context of green chemistry and sustainable synthesis, Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) has also been explored for its potential to be synthesized using environmentally friendly methods. The push for reduced waste and energy-efficient processes in chemical manufacturing has led to innovative approaches in producing such compounds. This resonates with the broader scientific community's focus on ESG (Environmental, Social, and Governance) principles, making it a relevant topic for discussion in both academic and industrial settings.
Another area of interest is the compound's potential role in neuropharmacology. The dipropylaminoethyl segment suggests possible interactions with neurotransmitter systems, which could be leveraged in the development of central nervous system (CNS) therapeutics. With the rising prevalence of neurological disorders, such as Alzheimer's and Parkinson's diseases, compounds like 64656-40-2 are being scrutinized for their therapeutic potential. This aligns with frequent searches on neuroprotective agents and CNS drug candidates, reflecting the public's growing concern for mental health and neurodegenerative conditions.
From a technical standpoint, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) have been well-documented, aiding in its identification and purity assessment. These details are crucial for quality control in pharmaceutical production, a topic frequently searched by professionals in the field. Additionally, the compound's stability under various conditions (e.g., pH, temperature) has been investigated, providing valuable insights for formulation scientists working on drug delivery systems.
In summary, Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) (CAS No. 64656-40-2) is a multifaceted compound with promising applications in drug discovery, neuropharmacology, and sustainable chemistry. Its structural features and physicochemical properties make it a subject of ongoing research, particularly in the era of AI-aided molecular design and green synthesis. As the scientific community continues to explore its potential, this compound remains a noteworthy example of how innovative chemistry can address contemporary challenges in healthcare and sustainability.
64656-40-2 (Phenol,3-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)) Related Products
- 1346598-66-0(Hordenine-d6)
- 539-15-1(Hordenine)
- 62493-39-4(Hordenine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)